Cas no 67897-32-9 (1,4-Benzenedicarboxylic acid, 2,5-diacetyl-)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,5-diacetyl-
• CAS No: 67897-32-9
• MF: C₁₂H₁₀O₆
• MW: 250.204204082489
• CID: 393967
• PubChem ID: 540654
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, 2,5-diacetyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,5-diacetyl-
• 2,5-diacetylterephthalic acid
• BCCKNCHLCMNBOV-UHFFFAOYSA-N
• 2,5-Diacetyl-terephthalic acid
• 67897-32-9
• DTXSID50337252
• SCHEMBL11940936
• AKOS005379406

• Inchi： 1S/C12H10O6/c1-5(13)7-3-10(12(17)18)8(6(2)14)4-9(7)11(15)16/h3-4H,1-2H3,(H,15,16)(H,17,18)
• InChI Key： BCCKNCHLCMNBOV-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C(=O)O)C(C(C)=O)=CC=1C(=O)O

Computed Properties

• Exact Mass: 250.04773803g/mol
• Monoisotopic Mass: 250.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 109Ų